(4-((5-Chloro-2-methylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(5-chloro-2-methylanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C22H21ClFN3O/c1-14-5-6-15(23)11-20(14)26-21-17-12-16(24)7-8-19(17)25-13-18(21)22(28)27-9-3-2-4-10-27/h5-8,11-13H,2-4,9-10H2,1H3,(H,25,26)
• InChI Key: IELQNCYKTKJWLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F
• Molecular Formula: C22H21ClFN3O
• Molecular Weight: 397.9 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, the conditions under which the reaction occurs, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and the products that are formed.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can help chemists understand more about the compound’s behavior under different conditions.

Scientific Research Applications

Antitumor Activity

• Researchers have explored the antitumor potential of this compound. For instance, Yurttas et al. .

Antidepressant Properties

• The synthesis of tertiary alcohols related to this compound has yielded promising results. .

EGFR Inhibition

• A derivative containing a piperidinyl group exhibited potent inhibition of the epidermal growth factor receptor (EGFR). .

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it affects biological systems. This can involve interacting with specific proteins or other molecules in the body.

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound safely. This can include toxicity information, flammability, and precautions for safe handling and disposal.

Future Directions

Future directions could involve further studies to understand more about the compound’s properties or potential uses. This could include medicinal chemistry studies if the compound is biologically active, or materials science studies if the compound has interesting physical properties.